Cas no 3083-83-8 (1H-Pyrrolo[4,3,2-ef][2]benzazepine,9-chloro-3,4-dihydro-6-methyl-)

1H-Pyrrolo[4,3,2-ef][2]benzazepine,9-chloro-3,4-dihydro-6-methyl- structure
3083-83-8 structure
Product Name:1H-Pyrrolo[4,3,2-ef][2]benzazepine,9-chloro-3,4-dihydro-6-methyl-
CAS No:3083-83-8
MF:C12H11ClN2
MW:218.682141542435
CID:315577
PubChem ID:18324
Update Time:2025-04-19

1H-Pyrrolo[4,3,2-ef][2]benzazepine,9-chloro-3,4-dihydro-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolo[4,3,2-ef][2]benzazepine,9-chloro-3,4-dihydro-6-methyl-
    • 9-chloro-6-methyl-3,4-dihydro-1H-azepino[5,4,3-cd]indole
    • BRN 0747331
    • 3,4-Dihydro-9-chloro-6-methyl-1H-azepino(5,4,3-cd)indole
    • DTXSID20953029
    • 9-Chloro-3,4-dihydro-6-methyl-1H-azepino(5,4,3-cd)indole
    • 1H-AZEPINO(5,4,3-cd)INDOLE, 3,4-DIHYDRO-9-CHLORO-6-METHYL-
    • 3083-83-8
    • 9-Chloro-6-methyl-4,5-dihydro-3H-azepino[5,4,3-cd]indole
    • Inchi: 1S/C12H11ClN2/c1-7-9-2-3-10(13)12-11(9)8(6-15-12)4-5-14-7/h2-3,6,15H,4-5H2,1H3
    • InChI Key: DZWZBFHLTLMXOC-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C2C(C)=NCCC3=CNC1=C32

Computed Properties

  • Exact Mass: 218.06123
  • Monoisotopic Mass: 218.061076
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 490
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 24.4
  • XLogP3: 2.4

Experimental Properties

  • Density: 1.38
  • Boiling Point: 405.3°Cat760mmHg
  • Flash Point: 198.9°C
  • Refractive Index: 1.694
  • PSA: 24.39
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